alpha-Methylene-4-methoxybenzenepropanoic acid

• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 2-[(4-methoxyphenyl)methyl]prop-2-enoic acid
• InChI: InChI=1S/C11H12O3/c1-8(11(12)13)7-9-3-5-10(14-2)6-4-9/h3-6H,1,7H2,2H3,(H,12,13)
• InChI Key: PKHBXMIJHLYBTG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=C)C(=O)O

Description

Alpha-Methylene-4-methoxybenzenepropanoic acid is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Methoxybenzylmalonic acid, (20.2 g., 0.09 mol) was suspended in N,N,N1,N1 -tetramethylmethanediamine (45 ml). Acetic anhydride (45 ml) was added dropwise, keeping the temperature below 45° C. by cooling in an ice-bath as necessary. The resulting clear solution was stirred for 11/2 hour at ambient temperature and then was poured into ice and water. The white solid product was collected, combined with comparable product from a second 0.083 mol run, and dried at 0.1 mm at room temperature to give 22.4 g. (68%) of product, m.p. 88°-91° C. A sample recrystallized from ether-petroleum ether melted at 90°-93° C.